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For Researchers, Scientists, and Drug Development Professionals

Introduction
MS7972 is a small molecule inhibitor that specifically targets the interaction between the tumor

suppressor protein p53 and the CREB-binding protein (CBP). By disrupting this protein-protein

interaction, MS7972 serves as a valuable research tool for elucidating the downstream effects

of the p53-CBP signaling axis and holds potential for therapeutic development. This document

provides detailed application notes and experimental protocols for working with MS7972 in a

research setting.

Mechanism of Action
MS7972 is an N-acetylindole-based compound that functions as a competitive inhibitor of the

binding of acetylated p53 to the bromodomain of CBP. This interaction is a critical step in the

p53-mediated transcriptional activation of target genes involved in cell cycle arrest and

apoptosis, such as p21 and MDM2. By blocking this interaction, MS7972 can modulate the

transcriptional activity of p53.

Signaling Pathway
The interaction between p53 and CBP/p300 is a key regulatory node in the cellular stress

response pathway. Following cellular stress, such as DNA damage, p53 is stabilized and

acetylated. Acetylated p53 is then recognized by the bromodomain of the transcriptional
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coactivators CBP and its paralog p300. This recruitment of CBP/p300 to p53 target gene

promoters leads to histone acetylation and transcriptional activation. MS7972 intervenes at the

point of CBP bromodomain recognition of acetylated p53.

To cite this document: BenchChem. [Practical Guide to Working with MS7972: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684589#practical-guide-to-working-with-ms7972]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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